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Compound of Interest

Compound Name: 3,4-Dimethoxybenzoyl chloride

Cat. No.: B144117

Essential Safety and Handling Guide for 3,4-
Dimethoxybenzoyl Chloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3,4-Dimethoxybenzoyl chloride (Veratroyl chloride) in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe and compliant use of this chemical.

Chemical Identifier and Physical Properties
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Property Value Reference
Synonym Veratroyl chloride

CAS Number 3535-37-3

Molecular Formula (CH30)2CsH3COCI

Molecular Weight 200.62 g/mol

Appearance Light grey solid [1]

Melting Point 68 - 73 °C (154.4 - 163.4 °F) [1]

Hazard Class 8 (Corrosive)

Signal Word Danger

H314: Causes severe skin
Hazard Statements
burns and eye damage

Hazard Summary

3,4-Dimethoxybenzoyl chloride is a corrosive solid that reacts violently with water, liberating
toxic hydrogen chloride gas.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[2]
Due to its reactivity with moisture, it must be handled under inert, dry conditions.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to prevent exposure. The following equipment must
be worn at all times when handling this compound.
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PPE Category Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye and Face Protection with side-shields, or a full-face corrosive dust that can cause
shield.[3][4] severe eye damage.[3]

- Gloves: Thick nitrile or butyl

rubber gloves. - Clothing:

Flame-retardant and chemical-  Provides a barrier against skin
Skin Protection resistant lab coat or apron. - contact, which can cause

Footwear: Closed-toe shoes, severe burns.[3]

preferably chemical-resistant

boots.[3][5]

A NIOSH-approved N95 dust
mask for handling the solid. If
) ) aerosols are generated or in Prevents inhalation of harmful
Respiratory Protection o
case of poor ventilation, a full- dust and vapors.[4]
face respirator with appropriate

cartridges is required.[3][4]

Operational Plan: Step-by-Step Handling Protocol

All operations must be conducted in a certified chemical fume hood to ensure proper
ventilation.[2][3]

1. Preparation and Pre-Handling Check:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary equipment (glassware, spatulas, reagents) and ensure they are
completely dry.

» Designate a specific area within the fume hood for the handling of 3,4-Dimethoxybenzoyl
chloride.

» Have spill control materials (e.g., dry sand, sodium bicarbonate) and an appropriate fire
extinguisher (dry chemical or carbon dioxide) readily available.[1]

2. Handling the Compound:
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» Work under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.
[1]

» Carefully open the container. Avoid creating dust.[3]

e Use a clean, dry spatula to transfer the desired amount of the solid.

o Keep the container tightly closed when not in use.[1]

» Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and
water.[1]

3. Post-Handling:

e Thoroughly decontaminate any equipment that has come into contact with the chemical.
e Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
o Clean the work area within the fume hood.

Emergency and First-Aid Procedures

In case of any exposure, immediate action is critical.

Exposure Route First-Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i i ) i

and lower eyelids. Seek immediate medical

attention.[1]

Immediately remove all contaminated clothing
) and wash the affected area with soap and plenty
Skin Contact ) ) )
of water for at least 15 minutes. Seek immediate

medical attention.[1]

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) e o
stopped, provide artificial respiration. Seek
immediate medical attention.[1]
) Do NOT induce vomiting. Rinse the mouth with
Ingestion

water. Seek immediate medical attention.[1]

Disposal Plan
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Proper disposal is crucial to ensure laboratory and environmental safety. 3,4-
Dimethoxybenzoyl chloride must be treated as hazardous waste.[6]

1. Quenching Protocol (Neutralization):

* Never dispose of active 3,4-Dimethoxybenzoyl chloride directly. It must first be "quenched
(safely reacted to a less reactive form).[6]

e This procedure must be performed in a chemical fume hood.[6]

o Slowly and carefully add the 3,4-Dimethoxybenzoyl chloride to a stirred, cold (ice bath)
solution of isopropanol or another secondary alcohol. This will convert the reactive acyl
chloride to a less reactive ester.

o After the reaction is complete, the resulting solution can be neutralized. Slowly add a
saturated aqueous solution of sodium bicarbonate to neutralize any remaining acidic
components.

e Check the pH to ensure it is between 5.5 and 9.5 before proceeding.[7]

2. Waste Collection and Disposal:

e The quenched and neutralized solution must be collected in a clearly labeled hazardous
waste container.[6]

» Do not pour the quenched solution down the drain.[6]

» Contaminated materials (e.g., gloves, paper towels, spatulas) should be collected in a
separate, clearly labeled solid hazardous waste container.

» Arrange for pickup and disposal by your institution's Environmental Health & Safety (EH&S)
department.[1][6]

Workflow for Safe Handling and Disposal
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Workflow for 3,4-Dimethoxybenzoyl Chloride

Preparation
- Verify Fume Hood
- Assemble Dry Equipment
- Don PPE

i

Handling
- Work in Fume Hood
- Use Inert Atmosphere
- Transfer Compound

Spill or Exposure?

Post-Handling
- Decontaminate Equipment
- Clean Work Area
- Wash Hands

i

Dispose of Waste?

Quenching
- React with Alcohol

- Neutralize with Bicarbonate

Waste Collection

No, Store Securely

- Label Hazardous Waste
- Segregate Liquid/Solid

EH&S Disposal
- Arrange for Pickup

Emergency First-Aid
- Follow Protocol
- Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3,4-Dimethoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b144117?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC305600050&productDescription=3+4+DIMETHOXYBENZOYL+CHLORI+5G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14744~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:14:11~~3%205-Dimethoxybenzoyl%20chloride~~
https://www.echemi.com/sds/34-dimethoxybenzoylchloride-pid_Seven27457.html
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.benchchem.com/pdf/Safe_Disposal_of_2_4_Dichlorobenzylzinc_Chloride_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b144117#personal-protective-equipment-for-handling-3-4-dimethoxybenzoyl-chloride
https://www.benchchem.com/product/b144117#personal-protective-equipment-for-handling-3-4-dimethoxybenzoyl-chloride
https://www.benchchem.com/product/b144117#personal-protective-equipment-for-handling-3-4-dimethoxybenzoyl-chloride
https://www.benchchem.com/product/b144117#personal-protective-equipment-for-handling-3-4-dimethoxybenzoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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